Cas no 163442-72-6 (STARBURST (PAMAM) DENDRIMER, GENERATION 9,5 WT. % SOLUTION IM METHYL ALCOHOL)

• Product Name: STARBURST (PAMAM) DENDRIMER, GENERATION 9,5 WT. % SOLUTION IM METHYL ALCOHOL
• CAS No: 163442-72-6
• MF: [NH₂(CH₂)₂NH₂]:(G=₉);dendriPAMAM(NH₂)₂₀₄₈
• MW: 467144.30
• CID: 904760
• Update Time: 2025-05-25

STARBURST (PAMAM) DENDRIMER, GENERATION 9,5 WT. % SOLUTION IM METHYL ALCOHOL Chemical and Physical Properties

Names and Identifiers

• PAMAM dendrimer, ethylenediamine core, generation 9.0 solution
• pamam dendrimer, generation 9 solution
• PAMAM dendrimer, ethylenediamine core, generation 9.0 solution
• STARBURST (PAMAM) DENDRIMER, GENERATION 9,5 WT. % SOLUTION IM METHYL ALCOHOL
• PAMAM dendrimer, ethylenediamine core, generation 9.0 solution 5 wt. % in methanol

• MDL： MFCD00197936

Experimental Properties

• Color/Form: liquid
• Density: 0.807 g/mL at 25 °C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: n20/D 1.339
• Solubility: Not determined
• Color/Form: 5 wt. % in methanol

STARBURST (PAMAM) DENDRIMER, GENERATION 9,5 WT. % SOLUTION IM METHYL ALCOHOL Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H301 + H311 + H331-H370
• Warning Statement： P210-P260-P280-P301+P310-P311
• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• WGK Germany：3
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 16-36/37-45
• Hazardous Material Identification：
• Risk Phrases：R11-23/24/25-39/23/24/25
• Safety Term：S16-36/37-45
• Storage Condition：2-8°C

Additional information on STARBURST (PAMAM) DENDRIMER, GENERATION 9,5 WT. % SOLUTION IM METHYL ALCOHOL

Introduction to STARBURST (PAMAM) DENDRIMER, GENERATION 9, 5 wt. % SOLUTION IN METHYL ALCOHOL and Its Applications in Modern Chemical Biology

The compound with the CAS number 163442-72-6 represents a highly advanced and meticulously engineered dendrimer known as STARBURST (PAMAM) DENDRIMER, GENERATION 9, 5 wt. % SOLUTION IN METHYL ALCOHOL. This dendrimer, specifically a Polyamidoamine (PAMAM) generation 9 dendrimer, has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile applications. Dendrimers are highly branched macromolecules that exhibit precise control over size, shape, and functionality, making them invaluable tools in drug delivery, diagnostics, and material science.

The PAMAM dendrimer is one of the most studied dendrimer architectures due to its well-defined structure and high surface area. The generation 9 PAMAM dendrimer represents the latest iteration of this family, offering superior properties such as high density of functional groups, uniformity in size, and excellent solubility. The solution form of this dendrimer, provided at a concentration of 5 wt. % in methyl alcohol, ensures ease of handling and compatibility with a wide range of biological systems.

Recent advancements in the field of nanomedicine have highlighted the potential of dendrimers like STARBURST (PAMAM) DENDRIMER, GENERATION 9 as effective carriers for therapeutic agents. Studies have demonstrated that these dendrimers can encapsulate small molecules, peptides, and even nucleic acids, protecting them from degradation and facilitating targeted delivery to specific cells or tissues. This capability is particularly crucial in the development of novel cancer therapies, where precise targeting can minimize side effects and enhance treatment efficacy.

One of the most compelling aspects of PAMAM generation 9 dendrimers is their tunable surface chemistry. The numerous amine groups on the surface of these dendrimers can be modified to attach various functional molecules, including targeting ligands and imaging agents. For instance, research has shown that conjugating antibodies or small interfering RNA (siRNA) to PAMAM dendrimers can enhance their ability to deliver gene-silencing therapies or target specific receptors overexpressed on cancer cells. This level of customization makes STARBURST (PAMAM) DENDRIMER, GENERATION 9 a powerful platform for developing next-generation biopharmaceuticals.

The solubility of this dendrimer in methyl alcohol also contributes to its versatility in various applications. Soluble dendrimers can be easily incorporated into formulations for parenteral administration, topical creams, or even oral medications. This solubility is particularly important for drug delivery systems where poor solubility can limit bioavailability and therapeutic efficacy. The 5 wt. % solution format provides researchers with a convenient starting point for further dilution and formulation development.

In addition to its pharmaceutical applications, STARBURST (PAMAM) DENDRIMER, GENERATION 9 has found utility in advanced materials science. Dendrimers are being explored as building blocks for polymers with tailored properties, such as high thermal stability and enhanced mechanical strength. The precise control over molecular architecture allows for the creation of materials with unique characteristics that are not achievable with conventional polymers. This opens up possibilities for applications in electronics, coatings, and even aerospace.

Recent studies have also highlighted the potential of PAMAM generation 9 dendrimers in environmental remediation. Their ability to bind heavy metals and other toxic pollutants makes them promising candidates for developing efficient water purification systems. By functionalizing the surface of these dendrimers with chelating agents, researchers can create selective binders that capture contaminants from water sources effectively.

The synthesis and characterization of STARBURST (PAMAM) DENDRIMER, GENERATION 9 adhere to stringent quality control measures to ensure consistency and reproducibility across batches. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to verify the structure and purity of the dendrimer solution. These rigorous standards are essential for ensuring that researchers worldwide can rely on this material for their experiments without concerns about variability.

The impact of PAMAM generation 9 dendrimers extends beyond academic research; they are increasingly being translated into clinical trials for various diseases. For example, ongoing clinical trials are evaluating the efficacy of PAMAM-based drug delivery systems in treating solid tumors and hematological malignancies. The ability to customize these dendrimers allows researchers to fine-tune their properties for specific therapeutic targets.

The future prospects for STARBURST (PAMAM) DENDRIMER, GENERATION 9 are vast and exciting. As our understanding of nanotechnology continues to evolve, so too will the applications of these sophisticated macromolecules. Innovations in synthetic chemistry may lead to new generations of dendrimers with even more refined properties tailored for specific applications in medicine and materials science.